Cas no 959674-13-6 (3-(2-Deoxy-β-D-erythro-pentofuranosyl)-6-heptyl-5-hexylfuro[2,3-d]pyrimidin-2(3H)-one)

3-(2-Deoxy-β-D-erythro-pentofuranosyl)-6-heptyl-5-hexylfuro[2,3-d]pyrimidin-2(3H)-one structure
959674-13-6 structure
Product Name:3-(2-Deoxy-β-D-erythro-pentofuranosyl)-6-heptyl-5-hexylfuro[2,3-d]pyrimidin-2(3H)-one
CAS No:959674-13-6
MF:C24H38N2O5
MW:434.568927288055
CID:6949047
Update Time:2025-07-07

3-(2-Deoxy-β-D-erythro-pentofuranosyl)-6-heptyl-5-hexylfuro[2,3-d]pyrimidin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-d]pyrimidin-2(3H)-one, 3-(2-deoxy-β-D-erythro-pentofuranosyl)-6-heptyl-5-hexyl-
    • 3-(2-Deoxy-β-D-erythro-pentofuranosyl)-6-heptyl-5-hexylfuro[2,3-d]pyrimidin-2(3H)-one
    • Inchi: 1S/C24H38N2O5/c1-3-5-7-9-11-13-20-17(12-10-8-6-4-2)18-15-26(24(29)25-23(18)31-20)22-14-19(28)21(16-27)30-22/h15,19,21-22,27-28H,3-14,16H2,1-2H3/t19-,21+,22+/m0/s1
    • InChI Key: SJXWHKGJNHDYMJ-KSEOMHKRSA-N
    • SMILES: C(C1=C(OC2=NC(N([C@H]3C[C@@H]([C@H](O3)CO)O)C=C12)=O)CCCCCCC)CCCCC

Experimental Properties

  • Density: 1.236±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
  • Boiling Point: 598.890±60.00 °C(Press: 760.00 Torr)(predicted)
  • pka: 13.921±0.60(predicted)
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